1-(2-(5,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-fluorophenyl)thiourea

• IUPAC Name: 1-[2-(5,8-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3-(4-fluorophenyl)thiourea
• InChI: InChI=1S/C20H20FN3OS/c1-12-3-4-13(2)18-17(12)11-14(19(25)24-18)9-10-22-20(26)23-16-7-5-15(21)6-8-16/h3-8,11H,9-10H2,1-2H3,(H,24,25)(H2,22,23,26)
• InChI Key: AUNWUPAXEIEGIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C=C(C(=O)NC2=C(C=C1)C)CCNC(=S)NC3=CC=C(C=C3)F
• Molecular Formula: C20H20FN3OS
• Molecular Weight: 369.5 g/mol

Description

1-(2-(5,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-fluorophenyl)thiourea is a useful research compound. Its molecular formula is C20H20FN3OS and its molecular weight is 369.46. The purity is usually 95%.
BenchChem offers high-quality 1-(2-(5,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-fluorophenyl)thiourea suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(5,8-Dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl)-3-(4-fluorophenyl)thiourea including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

Research has demonstrated the synthesis of novel α-aminophosphonate derivatives containing a 2-oxoquinoline structure, showing moderate to high levels of antitumor activities against various cancer cell lines such as A549, HeLa, MCF-7, and U2OS. The mechanism of action for one representative compound included cell cycle arrest and apoptosis in HeLa cells, suggesting potential as anticancer agents One-Pot Three-Component Synthesis of Novel Diethyl((2-oxo-1,2-dihydroquinolin-3-yl)(arylamino)methyl)phosphonate as Potential Anticancer Agents.

EGFR and VEGFR-2 Inhibitory Activity

A new quinazolinone-based derivative exhibited potent cytotoxic activity against human cancer cell lines, including HeLa, A549, and MDA-MB-231, and demonstrated potent inhibitory activity towards VEGFR-2 and EGFR tyrosine kinases. This reflects its potential to act as an effective anti-cancer agent Synthesis, characterization, biological evaluation and molecular docking of a new quinazolinone-based derivative as a potent dual inhibitor for VEGFR-2 and EGFR tyrosine kinases.

Neurokinin-1 Receptor Antagonism

Research into neurokinin-1 receptor antagonists suitable for both intravenous and oral administration has identified compounds with high affinity and orally active properties. Such compounds have shown effectiveness in pre-clinical tests relevant to clinical efficacy in conditions like emesis and depression An orally active, water-soluble neurokinin-1 receptor antagonist suitable for both intravenous and oral clinical administration.

Antimicrobial and Anticonvulsant Activities

Thioxoquinazolinone derivatives have been synthesized and evaluated for antimicrobial and anticonvulsant activities, showing broad-spectrum activity against tested Gram-positive and Gram-negative bacteria and fungi. Some compounds also demonstrated potent anticonvulsant activity, indicating potential for medical applications in treating infections and seizures Synthesis of some new thioxoquinazolinone derivatives and a study on their anticonvulsant and antimicrobial activities.